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Compound of Interest

Compound Name: 3-Chloro-5-methylphenol

Cat. No.: B1582155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chloro-5-methylphenol, a chlorinated derivative of cresol, is a versatile chemical compound

with significant potential across various industrial sectors. Its unique molecular structure,

featuring a phenolic hydroxyl group, a chlorine atom, and a methyl group on the aromatic ring,

imparts a range of chemical properties that make it a valuable intermediate in the synthesis of a

multitude of commercially important products. This technical guide provides an in-depth

overview of the primary industrial applications of 3-chloro-5-methylphenol, with a focus on its

role as a key building block in the agrochemical and pharmaceutical industries. Furthermore,

this document will explore its inherent biocidal properties and detail experimental protocols for

its use in chemical synthesis.

Physicochemical Properties of 3-Chloro-5-
methylphenol
A comprehensive understanding of the physical and chemical properties of 3-chloro-5-
methylphenol is essential for its effective application in industrial processes. The following

table summarizes key quantitative data for this compound.
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Property Value Reference

Molecular Formula C₇H₇ClO [1][2]

Molecular Weight 142.58 g/mol [1][2]

CAS Number 58291-77-3 [1][2]

Appearance
White to off-white crystalline

solid
[3]

Melting Point 64-66 °C [3]

Boiling Point 230.0 ± 20.0 °C at 760 mmHg [2]

Density 1.2 ± 0.1 g/cm³ [2][3]

Flash Point 92.9 ± 21.8 °C [2][3]

Solubility

Soluble in organic solvents

(e.g., alcohol, ether); limited

solubility in water

[3]

XLogP3 2.6 [1][3]

Industrial Applications
The primary industrial utility of 3-chloro-5-methylphenol lies in its function as a chemical

intermediate. Its reactive sites allow for a variety of chemical modifications, making it a crucial

component in the synthesis of more complex molecules with specific biological or chemical

activities.

Agrochemical Synthesis: A Precursor to Potent
Fungicides
A significant application of 3-chloro-5-methylphenol is in the production of triazole fungicides.

[4][5] These fungicides are vital in agriculture for protecting crops from a wide spectrum of

fungal diseases. The mechanism of action of triazole fungicides involves the inhibition of the

C14-demethylase enzyme, which is essential for the biosynthesis of ergosterol, a critical

component of fungal cell membranes.[4]
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3-Chloro-5-methylphenol serves as a key starting material for the synthesis of the phenoxy-

triazole moiety found in many of these fungicides. A general synthetic pathway involves the

reaction of 3-chloro-5-methylphenol with a substituted triazole derivative.

3-Chloro-5-methylphenol

Intermediate

Reaction with
Potassium Carbonate in DMF

3,5-Dibromo-1-methyl-1H-1,2,4-triazole

Triazole Fungicide

Further Synthetic Steps

3,5-Dimethylphenol

Reaction at 120°C in Chlorobenzene

Cu(II) Salt (Catalyst)
HCl (Chlorinating Agent)

O2/Air (Oxidant)

Workup and Purification
(Distillation and Recrystallization)

4-Chloro-3,5-dimethylphenol (PCMX)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1582155?utm_src=pdf-body
https://www.benchchem.com/product/b1582155?utm_src=pdf-body
https://www.benchchem.com/product/b1582155?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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